N-((5-(furan-3-yl)pyridin-3-yl)methyl)-1-(m-tolyl)methanesulfonamide

• IUPAC Name: N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C18H18N2O3S/c1-14-3-2-4-15(7-14)13-24(21,22)20-10-16-8-18(11-19-9-16)17-5-6-23-12-17/h2-9,11-12,20H,10,13H2,1H3
• InChI Key: FZFLUNKDADRSQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NCC2=CC(=CN=C2)C3=COC=C3
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

N-((5-(furan-3-yl)pyridin-3-yl)methyl)-1-(m-tolyl)methanesulfonamide, also known as Furan-3-yl-pyridin-3-yl-methyl-sulfonamide (FPYMS), is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Coordination Chemistry and Metal Coordination

Compounds similar to "N-((5-(furan-3-yl)pyridin-3-yl)methyl)-1-(m-tolyl)methanesulfonamide" have been studied for their potential as ligands in metal coordination. For example, N-[2-(pyridin-2-yl)ethyl] derivatives of methane-, benzene-, and toluenesulfonamide have shown interesting molecular and supramolecular structures when coordinated with metals. These structures demonstrate variable N(amide)-C(ethyl)-C(ethyl)-C(pyridinyl) torsion angles and engage in hydrogen bonding that impacts the formation of dimers, layers, and chains in the crystal structure. Such findings highlight the potential for designing new coordination compounds with specific structural and functional properties (Jacobs et al., 2013).

Organic Synthesis and Catalysis

Research has also focused on the synthesis of furylmethane derivatives, showcasing the utility of -SO3H functionalized ionic liquids in catalyzing the condensation of furan and furfural. This approach significantly suppresses polymer formation, thereby enhancing the yield of tri(furyl)methane. The methodology offers a cleaner, high-yield synthesis of furylmethane derivatives, which could be extended to the synthesis of compounds similar to "N-((5-(furan-3-yl)pyridin-3-yl)methyl)-1-(m-tolyl)methanesulfonamide" for various applications in organic chemistry and materials science (Shinde & Rode, 2017).

Materials Science

The crystal structure analysis of related compounds, such as N-3-Pyridinyl-methanesulfonamide, reveals insights into their potential applications in materials science. The analysis of these structures provides a deeper understanding of the molecular interactions and conformational dynamics that could influence the physical properties of materials derived from these compounds. Such insights are crucial for designing new materials with tailored properties for specific applications (Dodoff et al., 2004).